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Compound of Interest

Compound Name: Sirtuin-1 inhibitor 1

Cat. No.: B4538368 Get Quote

This guide provides essential safety protocols, handling procedures, and disposal information

for Sirtuin-1 inhibitor 1. It is intended for researchers, scientists, and drug development

professionals to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Safety Data
Sirtuin-1 inhibitor 1 is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. There are no established occupational exposure limit values for this

specific compound[1]. The following table summarizes the acute toxicity and inhibitory

concentration data for various Sirtuin inhibitors to provide a comparative context for their

potency.
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Inhibitor Target(s) IC50 Value(s) Notes

Sirtinol SIRT1, SIRT2
131 µM (SIRT1), 38

µM (SIRT2)
Cell-permeable[2]

EX-527 (Selisistat) SIRT1 38 nM

Highly selective for

SIRT1 over SIRT2

and SIRT3[3][4]

Inauhzin SIRT1 0.7-2 µM
Cell-permeable,

reactivates p53[3]

Cambinol SIRT1/2 -

Salermide SIRT1, SIRT2 -

Induces p53-

independent

apoptosis in cancer

cells[5]

SIRT-IN-1 SIRT1, SIRT2, SIRT3

0.015 µM (SIRT1),

0.010 µM (SIRT2),

0.033 µM (SIRT3)

Pan-sirtuin inhibitor[6]

Personal Protective Equipment (PPE) Protocol
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following step-by-step procedures for donning and doffing PPE should be strictly followed.

Donning PPE Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/sirtuin-1-inhibitor-1.html
https://www.selleckchem.com/subunits/SIRT1_Sirtuin_selpan.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7241506/
https://www.selleckchem.com/subunits/SIRT1_Sirtuin_selpan.html
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.targetmol.com/compound/sirt-in-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4538368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning PPE Sequence

1. Hand Hygiene
(Wash or sanitize hands)

2. Lab Coat or Gown
(Ensure full coverage)

3. Respirator or Face Mask
(Fit securely)

4. Eye Protection
(Goggles or face shield)

5. Gloves
(Cover gown cuffs)

 

Doffing PPE Sequence

1. Gloves
(Use glove-in-glove technique)

2. Gown
(Roll inside out)

3. Hand Hygiene
(Wash or sanitize hands)

4. Face Shield or Goggles
(Handle by straps)

5. Mask or Respirator
(Handle by straps)

6. Final Hand Hygiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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